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Compound of Interest

Compound Name: 1-Bromoundecane-d3

Cat. No.: B12403219

This guide provides critical safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling 1-Bromoundecane-d3. The following procedures
are designed to ensure safe laboratory operations and proper disposal, fostering a secure
research environment. While specific data for the deuterated form is limited, the safety
precautions for 1-Bromoundecane are directly applicable due to their similar chemical
structures and properties.

Physical and Chemical Properties

1-Bromoundecane is a colorless liquid.[1] Key quantitative data for 1-Bromoundecane are
summarized in the table below for easy reference.
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Property

Value

Molecular Formula

C11H23Br

Molecular Weight 235.20 g/mol [2]

Appearance Clear, colorless to yellowish liquid[2][3]
Melting Point -9 °C (15.8 °F)

Boiling Point 137 - 138 °C (278.6 - 280.4 °F) at 18 mmHg
Density 1.050 - 1.054 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F)

Solubility Insoluble in water; Soluble in many organic

solvents like ethers and alcohols.

Vapor Density

8.2 (vs air)

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 1-

Bromoundecane-d3 to prevent skin and eye irritation, as well as respiratory exposure. The

minimum required PPE includes safety glasses, a lab coat, long pants, closed-toe shoes, and

gloves.
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Specifications and

PPE Category Item - K
emarks
Must be worn at all times in the
Safety Glasses with Side laboratory. A face shield is

Eye and Face Protection ) ]
Shields or Goggles recommended when there is a

risk of splashing.

Nitrile or neoprene gloves are
recommended. Gloves must
_ ] ] be inspected for integrity
Hand Protection Chemical-Resistant Gloves
before each use and removed
immediately after contact with

the chemical.

A flame-retardant lab coat
Body Protection Laboratory Coat should be worn and fully
buttoned.

All handling of the compound
) ) ) should be conducted in a
Respiratory Protection Chemical Fume Hood N )
certified chemical fume hood to

avoid the inhalation of vapors.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential to minimize exposure and prevent accidents during the
handling of 1-Bromoundecane-d3.

Preparation

o Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.
 Verify that all necessary PPE is available and in good condition.
» Locate the nearest eyewash station and safety shower before commencing work.

» Have appropriate spill containment materials readily accessible.
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Handling

Conduct all work with 1-Bromoundecane-d3 inside a certified chemical fume hood.

Avoid direct contact with skin and eyes. Do not breathe mist, vapors, or spray.

Use compatible labware (e.g., glass, Teflon®).

Keep containers tightly closed when not in use.

Post-Handling

e Thoroughly wash hands with soap and water after handling, even if gloves were worn.
o Clean all contaminated surfaces in the fume hood.
e Properly remove and dispose of contaminated gloves and other disposable PPE.

Disposal Plan

Proper disposal of 1-Bromoundecane-d3 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste containing 1-Bromoundecane-d3 in a designated,
properly labeled, and sealed container. Do not mix with other waste.

o Container Management: Handle uncleaned containers as you would the product itself.

» Disposal Procedure: Dispose of the chemical waste through a licensed hazardous material
disposal company. Ensure compliance with all federal and local regulations regarding
chemical waste disposal.

First Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air and keep them at
rest in a position comfortable for breathing. If

breathing is difficult, seek medical attention.

Skin Contact

Immediately take off contaminated clothing.
Wash the affected area with soap and plenty of
water. If skin irritation occurs, get medical

advice.

Eye Contact

Rinse cautiously with water for at least 15
minutes, also under the eyelids. Remove
contact lenses if present and easy to do.
Continue rinsing. If eye irritation persists, seek

medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 1-

Bromoundecane-d3 in a laboratory setting.
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Caption: Safe handling workflow for 1-Bromoundecane-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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